1-Dodecene
1-Dodecene
Degradation of 1-dodecene by Pseudomonas strain H has been reported. Its hydroformylation by employing microemulsion as a reaction media has been studied.
1-dodecene appears as a clear colorless liquid with a mild, pleasnat odor. Insoluble in water and floats on water. Harmful or fatal by ingestion. Inhalation of vapors may irritate and damage lungs. High concentrations may have a narcotic effect.
1-Dodecene is an acyclic olefin.
belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, can be found in soy bean. This makes a potential biomarker for the consumption of this food product.
1-dodecene appears as a clear colorless liquid with a mild, pleasnat odor. Insoluble in water and floats on water. Harmful or fatal by ingestion. Inhalation of vapors may irritate and damage lungs. High concentrations may have a narcotic effect.
1-Dodecene is an acyclic olefin.
belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, can be found in soy bean. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
112-41-4
VCID:
VC20986742
InChI:
InChI=1S/C12H24/c1-3-5-7-9-11-12-10-8-6-4-2/h3H,1,4-12H2,2H3
SMILES:
CCCCCCCCCCC=C
Molecular Formula:
C12H24
CH3(CH2)9CH=CH2
C12H24
CH3(CH2)9CH=CH2
C12H24
Molecular Weight:
168.32 g/mol
1-Dodecene
CAS No.: 112-41-4
Cat. No.: VC20986742
Molecular Formula: C12H24
CH3(CH2)9CH=CH2
C12H24
Molecular Weight: 168.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Degradation of 1-dodecene by Pseudomonas strain H has been reported. Its hydroformylation by employing microemulsion as a reaction media has been studied. 1-dodecene appears as a clear colorless liquid with a mild, pleasnat odor. Insoluble in water and floats on water. Harmful or fatal by ingestion. Inhalation of vapors may irritate and damage lungs. High concentrations may have a narcotic effect. 1-Dodecene is an acyclic olefin. belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, can be found in soy bean. This makes a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 112-41-4 |
| Molecular Formula | C12H24 CH3(CH2)9CH=CH2 C12H24 |
| Molecular Weight | 168.32 g/mol |
| IUPAC Name | dodec-1-ene |
| Standard InChI | InChI=1S/C12H24/c1-3-5-7-9-11-12-10-8-6-4-2/h3H,1,4-12H2,2H3 |
| Standard InChI Key | CRSBERNSMYQZNG-UHFFFAOYSA-N |
| Impurities | Alpha-olefins of C4, C6-C15 and >C20 are by-products of oligomerization reactions. |
| SMILES | CCCCCCCCCCC=C |
| Canonical SMILES | CCCCCCCCCCC=C |
| Boiling Point | 415 °F at 760 mm Hg (USCG, 1999) 213.8 °C 214 °C |
| Colorform | Colorless liquid COLORLESS LIQUID |
| Flash Point | 212 °F (USCG, 1999) Below 212 °F (below 100 °C) (Closed cup) 77 °C c.c. |
| Melting Point | -31 °F (USCG, 1999) -35.2 °C -35 °C |
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